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Compound of Interest

Compound Name: 2'-Deoxycytidine-15N3

Cat. No.: B15598703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical mass of 2'-

Deoxycytidine-¹⁵N₃, a stable isotope-labeled variant of the naturally occurring

deoxyribonucleoside. The incorporation of three ¹⁵N isotopes into the cytidine base offers a

powerful tool for a range of research applications, including metabolic tracing, quantification of

DNA synthesis, and as an internal standard in mass spectrometry-based assays. This

document outlines the calculation of its theoretical mass, details relevant experimental

protocols for its analysis, and illustrates its metabolic context.

Quantitative Data Summary
The theoretical mass of a molecule is a fundamental property derived from the sum of the

masses of its constituent isotopes. The following table summarizes the atomic masses used in

the calculation and presents the theoretical masses for both unlabeled and ¹⁵N₃-labeled 2'-

Deoxycytidine.
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Component
Standard
Atomic
Mass (Da)

Isotopic
Mass (Da)

Molecular
Formula

Contributio
n to
Unlabeled
Mass (Da)

Contributio
n to ¹⁵N₃
Labeled
Mass (Da)

Carbon (C) 12.011 - C₉ 108.099 108.099

Hydrogen (H) 1.008 - H₁₃ 13.104 13.104

Oxygen (O) 15.999 - O₄ 63.996 63.996

Nitrogen (N) 14.007 - N₃ 42.021 -

Nitrogen-15

(¹⁵N)
-

15.00010889

8
¹⁵N₃ -

45.00032669

4

Total C₉H₁₃N₃O₄ 227.220 230.200

Note: The standard atomic masses are weighted averages of all naturally occurring isotopes of

an element. For the calculation of the theoretical mass of a specific isotopic variant, the precise

mass of the isotope is used.

Calculation of Theoretical Mass
The theoretical monoisotopic mass of 2'-Deoxycytidine-¹⁵N₃ is calculated by summing the

masses of the most abundant or specified isotopes of each element in its molecular formula

(C₉H₁₃N₃O₄).

2.1 Theoretical Mass of Unlabeled 2'-Deoxycytidine

The molecular formula for 2'-Deoxycytidine is C₉H₁₃N₃O₄.[1][2][3]

Carbon (C): 9 atoms × 12.011 Da/atom = 108.099 Da

Hydrogen (H): 13 atoms × 1.008 Da/atom = 13.104 Da

Nitrogen (N): 3 atoms × 14.007 Da/atom = 42.021 Da

Oxygen (O): 4 atoms × 15.999 Da/atom = 63.996 Da
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Total Theoretical Mass = 108.099 + 13.104 + 42.021 + 63.996 = 227.220 Da

2.2 Theoretical Mass of 2'-Deoxycytidine-¹⁵N₃

In this isotopically labeled molecule, the three nitrogen atoms are the stable isotope ¹⁵N, which

has an atomic mass of approximately 15.000108898 Da.[4]

Carbon (C): 9 atoms × 12.011 Da/atom = 108.099 Da

Hydrogen (H): 13 atoms × 1.008 Da/atom = 13.104 Da

Nitrogen-15 (¹⁵N): 3 atoms × 15.000108898 Da/atom = 45.000326694 Da

Oxygen (O): 4 atoms × 15.999 Da/atom = 63.996 Da

Total Theoretical Mass = 108.099 + 13.104 + 45.000326694 + 63.996 = 230.200 Da

Experimental Protocols
The analysis and utilization of 2'-Deoxycytidine-¹⁵N₃ in research settings predominantly involve

its synthesis and subsequent detection by mass spectrometry or nuclear magnetic resonance

(NMR) spectroscopy.

Synthesis of Isotopically Labeled 2'-Deoxycytidine
The synthesis of ¹⁵N-labeled nucleosides is a multi-step process that can be achieved through

various chemical or chemo-enzymatic methods. A general approach involves the synthesis of

the ¹⁵N-labeled pyrimidine base (cytosine) followed by its glycosylation with a protected

deoxyribose sugar.

General Synthetic Workflow:

Synthesis of ¹⁵N-labeled Cytosine: This can be accomplished by utilizing starting materials

enriched with ¹⁵N, such as ¹⁵NH₄Cl or K¹⁵NO₃, in the chemical synthesis of the pyrimidine

ring.

Preparation of Protected Deoxyribose: The deoxyribose sugar moiety is appropriately

protected to ensure regioselective glycosylation.
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Glycosylation: The ¹⁵N-labeled cytosine is coupled with the protected deoxyribose derivative,

often via a Vorbrüggen glycosylation or a similar method.

Deprotection: The protecting groups on the sugar and base are removed to yield the final 2'-

Deoxycytidine-¹⁵N₃ product.

Purification: The final product is purified using techniques such as high-performance liquid

chromatography (HPLC).

A recent study describes improved syntheses of isotopically labeled pyrimidine 2'-

deoxynucleosides, which could be adapted for ¹⁵N labeling.[5][6][7]

Mass Spectrometry (MS) Analysis
Mass spectrometry is the primary technique for quantifying the incorporation of stable isotopes.

Sample Preparation (from DNA):

DNA Isolation: Genomic DNA is extracted from cells or tissues that have been cultured with

2'-Deoxycytidine-¹⁵N₃.

Enzymatic Hydrolysis: The purified DNA is digested to its constituent deoxynucleosides using

a cocktail of enzymes, such as nuclease P1 and alkaline phosphatase.

Sample Cleanup: The resulting deoxynucleoside mixture is purified, often by solid-phase

extraction, to remove enzymes and other contaminants.

LC-MS/MS Analysis:

Chromatography: The deoxynucleoside mixture is separated using reverse-phase HPLC.

Mass Spectrometry: The eluent is introduced into a tandem mass spectrometer (MS/MS)

operating in multiple reaction monitoring (MRM) mode.

Parent Ion (Q1): The mass spectrometer is set to select the m/z (mass-to-charge ratio) of

the protonated molecular ions of both unlabeled 2'-Deoxycytidine ([M+H]⁺ ≈ 228.1) and 2'-

Deoxycytidine-¹⁵N₃ ([M+H]⁺ ≈ 231.1).
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Fragmentation (Q2): The selected parent ions are fragmented in the collision cell. A

characteristic fragmentation for deoxynucleosides is the loss of the deoxyribose moiety.

Product Ion (Q3): A specific product ion (e.g., the protonated cytosine base) is monitored

for quantification.

Quantification: The ratio of the peak areas of the labeled and unlabeled species is used to

determine the extent of isotopic incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy can be used to confirm the position of the ¹⁵N labels within the molecule.

Sample Preparation:

A purified sample of 2'-Deoxycytidine-¹⁵N₃ is dissolved in a suitable deuterated solvent (e.g.,

DMSO-d₆).

NMR Analysis:

¹H-¹⁵N HSQC (Heteronuclear Single Quantum Coherence): This two-dimensional NMR

experiment is highly effective for observing the correlations between ¹H and ¹⁵N nuclei that

are directly bonded. It will show signals for the protons attached to the ¹⁵N atoms in the

cytosine ring, confirming the successful incorporation of the isotopes at the expected

positions.

¹⁵N NMR: A one-dimensional ¹⁵N NMR spectrum can also be acquired to observe the

chemical shifts of the nitrogen atoms, which will differ from those in the unlabeled compound.

Mandatory Visualizations
Metabolic Pathway of 2'-Deoxycytidine
The following diagram illustrates the salvage pathway for 2'-Deoxycytidine, a key metabolic

route for the utilization of this nucleoside.
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Caption: Salvage pathway of 2'-Deoxycytidine-¹⁵N₃.

Experimental Workflow for LC-MS/MS Analysis
This diagram outlines the major steps in the quantification of 2'-Deoxycytidine-¹⁵N₃

incorporation into DNA.
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Caption: Workflow for DNA incorporation analysis.

Logical Relationship of Mass Calculation
The following diagram illustrates the logical flow for calculating the theoretical mass of an

isotopically labeled compound.
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Caption: Logic for theoretical mass calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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